Persulphate oxidation of carboxylic acids. Part II. Oxidation of o-phenoxybenzoic acids
Journal of the Chemical Society C: Organic Pub Date: DOI: 10.1039/J39660000321
Abstract
Bis-salicylates are formed by the oxidation of o-phenoxybenzoic acids with persulphate. o-Phenoxybenzoic acid itself yields the unsymmetrical dimer, diphenyl 2,4′-dihydroxybiphenyl-3,3′-dicarboxylate, which is also obtained by a similar oxidation of phenyl salicylate. The reaction proceeds by rearrangement of the initial carboxyl radicals to o-(phenoxycarbonyl)phenoxyl radicals which then dimerise.
Recommended Literature
- [1] 65. The unsaturation and tautomeric mobility of heterocyclic compounds. Part XI. α- and β-Naphthoxazole and 5-bromobenzoxazole derivatives. The ultra-violet absorption spectra of some tautomeric selenazoles
- [2] Synthesis, structure and efficient electroluminescence of a heteroleptic dipyridylamido/bis(pyridylphenyl)iridium(iii) complex†
- [3] In silico investigation of the role of vitamins in cancer therapy through inhibition of MCM7 oncoprotein†
- [4] Highly water-dispersible TiO2nanoparticles for doxorubicin delivery: effect of loading mode on therapeutic efficacy
- [5] A high performance graphene/few-layer InSe photo-detector†
- [6] Back matter
- [7] High internal phase emulsions stabilized solely by whey protein isolate-low methoxyl pectin complexes: effect of pH and polymer concentration†
- [8] A surface plasmon enabled liquid-junction photovoltaic cell
- [9] Low-energy electron interaction with 2-(trifluoromethyl)acrylic acid, a potential component for EUVL resist material†
- [10] Progress on photocatalytic semiconductor hybrids for bacterial inactivation
Journal Name：Journal of the Chemical Society C: Organic
Research Products
-
CAS no.: 14919-36-9
-
CAS no.: 1718-53-2
-
CAS no.: 131159-39-2
